Cas no 70869-89-5 (Methyl 3-cyanoisoxazole-5-carboxylate)
70869-89-5 structure
Product Name:Methyl 3-cyanoisoxazole-5-carboxylate
CAS No:70869-89-5
MF:C6H4N2O3
MW:152.10756111145
CID:874400
Update Time:2023-08-02
Methyl 3-cyanoisoxazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 5-Isoxazolecarboxylicacid,3-cyano-,methylester(9CI)
- methyl 3-cyanoisoxazole-5-carboxylate
- Methyl 3-cyanoisoxazole-5-carboxylate
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- Inchi: 1S/C6H4N2O3/c1-10-6(9)5-2-4(3-7)8-11-5/h2H,1H3
- InChI Key: XABCUGDLJBCXRU-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OC)=CC(C#N)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 207
- Topological Polar Surface Area: 76.1
Methyl 3-cyanoisoxazole-5-carboxylate Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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